Cas no 2023454-99-9 (Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate
- Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H23NO4/c1-10(15)13(5-7-17-8-6-13)9-14-11(16)18-12(2,3)4/h5-9H2,1-4H3,(H,14,16)
- InChI Key: OTGPTNKWJBDODS-UHFFFAOYSA-N
- SMILES: O1CCC(C(C)=O)(CNC(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 313
- XLogP3: 0.8
- Topological Polar Surface Area: 64.599
Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797829-0.05g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 0.05g |
$768.0 | 2024-05-22 | |
| Enamine | EN300-797829-0.1g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 0.1g |
$804.0 | 2024-05-22 | |
| Enamine | EN300-797829-0.25g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 0.25g |
$840.0 | 2024-05-22 | |
| Enamine | EN300-797829-0.5g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 0.5g |
$877.0 | 2024-05-22 | |
| Enamine | EN300-797829-1.0g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 1.0g |
$914.0 | 2024-05-22 | |
| Enamine | EN300-797829-2.5g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 2.5g |
$1791.0 | 2024-05-22 | |
| Enamine | EN300-797829-5.0g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 5.0g |
$2650.0 | 2024-05-22 | |
| Enamine | EN300-797829-10.0g |
tert-butyl N-[(4-acetyloxan-4-yl)methyl]carbamate |
2023454-99-9 | 95% | 10.0g |
$3929.0 | 2024-05-22 |
Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2023454-99-9): A Comprehensive Overview
Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2023454-99-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit promising properties for use in the development of novel therapeutic agents. The unique structural features of this molecule, particularly its 1,1-dimethylethyl ester moiety and the presence of a tetrahydropyran ring system, make it a valuable scaffold for further chemical modifications and biological evaluations.
The synthesis and characterization of this compound have garnered attention due to its potential applications in drug discovery. The tetrahydropyran ring is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for medicinal chemists. Additionally, the acetylated side chain and the ester group provide multiple sites for functionalization, allowing for the creation of a diverse array of analogs with tailored biological activities.
In recent years, there has been a growing interest in the development of carbamate-based compounds due to their versatility and efficacy as pharmacological agents. Carbamic acid esters are particularly noteworthy for their role as intermediates in the synthesis of various biologically active molecules. The compound in question, Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester, has been studied for its potential as a precursor in the synthesis of more complex structures. Its stability under various reaction conditions makes it a suitable candidate for further exploration in synthetic chemistry.
One of the most compelling aspects of this compound is its potential application in the development of novel agrochemicals. The structural motif present in this molecule is reminiscent of several commercially available herbicides and pesticides, which utilize similar tetrahydropyran-based scaffolds. By leveraging the known bioactivity of these compounds, researchers can explore derivatives of Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester to develop new products with improved efficacy and reduced environmental impact.
The pharmacological profile of this compound has also been examined in vitro and in vivo. Preliminary studies suggest that it exhibits moderate activity against certain enzymatic targets, making it a promising candidate for further investigation. The presence of the 1,1-dimethylethyl ester group provides a site for selective hydrolysis, which could be exploited to release active species or to modulate the pharmacokinetic properties of derived compounds.
In terms of synthetic methodologies, this compound can be synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group transformations. The use of protecting groups is essential to ensure regioselectivity during the synthesis. Recent advances in catalytic methods have enabled more efficient routes to this compound, reducing the number of synthetic steps and improving overall yields.
The spectroscopic characterization of Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester has been thoroughly investigated using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and conformational preferences. High-resolution NMR data indicate that the tetrahydropyran ring adopts a chair conformation typical for such systems, while the acetylated side chain exhibits specific chemical shifts consistent with its environment.
The thermal stability of this compound has also been evaluated through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These experiments demonstrate that it remains stable under moderate heating conditions but begins to decompose at higher temperatures. This information is crucial for determining optimal storage conditions and processing parameters during industrial-scale production.
The potential applications of this compound extend beyond pharmaceuticals and agrochemicals. It has shown promise as a building block in materials science, particularly in the development of polymers with enhanced mechanical properties. The ability to incorporate functional groups into its structure allows for fine-tuning of material characteristics such as flexibility and durability.
In conclusion, Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2023454-99-9) is a versatile compound with significant potential across multiple industries. Its unique structural features make it an attractive scaffold for further chemical modifications and biological evaluations. Ongoing research continues to uncover new applications for this molecule, solidifying its importance in modern chemical synthesis and drug discovery.
2023454-99-9 (Carbamic acid, N-[(4-acetyltetrahydro-2H-pyran-4-yl)methyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)